Cas no 94108-44-8 (3-Pyrrolidinecarboxylicacid, 1-docosyl-5-oxo-)

• Product Name: 3-Pyrrolidinecarboxylicacid, 1-docosyl-5-oxo-
• CAS No: 94108-44-8
• MF: C₂₇H₅₁NO₃
• MW: 437.698748826981
• CID: 818562
• PubChem ID: 3023567
• Update Time: 2025-04-19

3-Pyrrolidinecarboxylicacid, 1-docosyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylicacid, 1-docosyl-5-oxo-
• 1-docosyl-5-oxopyrrolidine-3-carboxylic acid
• DTXSID60916456
• EINECS 302-384-8
• NS00064719
• 94108-44-8

• Inchi： 1S/C27H51NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-28-24-25(27(30)31)23-26(28)29/h25H,2-24H2,1H3,(H,30,31)
• InChI Key： NSLDDIQOCNOPTR-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1CCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 437.38689449g/mol
• Monoisotopic Mass: 437.38689449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 22
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 0.959
• Boiling Point: 576.9°Cat760mmHg
• Flash Point: 302.7°C
• Refractive Index: 1.482